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Compound of Interest

Compound Name:
3-Chloro-2-

(trifluoromethoxy)benzaldehyde

Cat. No.: B12442128

Get Quote

3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS No. 1261498-32-1) is a halogenated

aromatic aldehyde, a class of compounds that serves as a versatile cornerstone in modern

synthetic chemistry. For researchers in drug development and materials science, such

molecules are invaluable intermediates, offering unique electronic properties and steric

arrangements for building complex molecular architectures. The presence of a chloro group, an

aldehyde function, and a trifluoromethoxy moiety on the same benzene ring suggests a high

potential for diverse chemical transformations.

However, the very features that make this compound synthetically attractive also necessitate a

rigorous and proactive approach to safety. As a relatively novel reagent, a comprehensive,

officially sanctioned Safety Data Sheet (SDS) is not readily available. This guide, therefore, has

been constructed to provide researchers, scientists, and drug development professionals with a

robust, inferred safety profile. By systematically analyzing the known hazards of structurally

analogous compounds and applying fundamental principles of toxicology and reactivity, this

document serves as a critical tool for risk assessment and the implementation of safe handling

protocols. Our objective is to bridge the information gap, empowering scientists to work with

this promising intermediate while upholding the highest standards of laboratory safety.
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Section 1: Compound Identification and
Physicochemical Properties
Precise identification is the foundation of chemical safety. The properties of 3-Chloro-2-
(trifluoromethoxy)benzaldehyde dictate its behavior under various laboratory conditions,

influencing storage, handling, and emergency response.

Property Data Source

CAS Number 1261498-32-1 ChemScene[1]

Molecular Formula C₈H₄ClF₃O₂ ChemScene[1]

Molecular Weight 224.56 g/mol ChemScene[1]

Physical Form
Inferred to be a liquid or low-

melting solid
General

Solubility

Likely soluble in organic

solvents (e.g., ethanol, ether)

and insoluble in water.

Inferred[2]

Storage Conditions
Sealed in a dry environment at

2-8°C.
ChemScene[1]

Note: Some physical properties are inferred based on structurally similar compounds, as

comprehensive experimental data for this specific molecule is not publicly available.

Section 2: Hazard Identification – An Inferential
Analysis
In the absence of a dedicated toxicological study, we can construct a reliable hazard profile by

examining the constituent functional groups and data from analogous chemicals. The primary

hazards are consistently associated with irritation, potential acute toxicity, and reactivity of the

aldehyde group.

Predicted GHS Classification
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Based on the safety profiles of related compounds like 3-Chloro-2-fluoro-5-

(trifluoromethyl)benzaldehyde[3], 3-Chloro-2-hydroxybenzaldehyde[4], and various other

substituted benzaldehydes[5][6][7], the following GHS classification is predicted:

Caption: Predicted GHS classification based on structural analogs.

Inferred Toxicological Profile
Skin and Eye Irritation: This is the most consistently reported hazard for substituted

benzaldehydes.[3][4][5] The aldehyde functional group can react with biological

macromolecules, leading to an irritant response. Direct contact with skin will likely cause

redness and irritation, while eye contact can result in serious damage.[3][8]

Respiratory Tract Irritation: As a potentially volatile organic compound, inhalation of vapors or

aerosols may irritate the respiratory system, causing coughing and discomfort.[8][9] Use in a

well-ventilated area is mandatory.

Acute Toxicity (Oral and Inhalation): Benzaldehyde itself is classified as harmful if swallowed

or inhaled.[5][10][11][12] It is prudent to assume a similar or greater toxicity for this

substituted analog until proven otherwise. Ingestion can lead to gastrointestinal irritation.[8]

Chronic Effects and Other Hazards: Data on long-term exposure, carcinogenicity, or

reproductive toxicity is not available. However, many halogenated aromatic compounds can

be persistent in the environment.[6] The toxicological properties have not been thoroughly

investigated, which mandates a cautious approach.[9]

Section 3: Risk Mitigation and Safe Handling
Protocols
A self-validating safety protocol relies on a multi-layered approach, combining engineering

controls, appropriate personal protective equipment (PPE), and standardized procedures.

Engineering Controls
Chemical Fume Hood: All handling of 3-Chloro-2-(trifluoromethoxy)benzaldehyde,

including weighing, transferring, and reaction setup, must be performed inside a certified

chemical fume hood to prevent inhalation of vapors.[4][8]
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Ventilation: Ensure the laboratory has adequate general ventilation.[12]

Safety Stations: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.[8]

Personal Protective Equipment (PPE) Workflow
The selection and use of PPE is a critical control point. The following workflow should be

adopted for all procedures involving this compound.
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Preparation Phase

Donning Sequence

Execution Phase

Removal & Disposal

Assess Risks for
Specific Procedure

Select Appropriate PPE

1. Don Lab Coat
(Chemically resistant)

2. Don Gloves
(Nitrile or Neoprene)

3. Don Eye Protection
(Chemical splash goggles)

4. Add Face Shield
(For splash risk)

Perform Work in
Fume Hood

Remove Gloves (Avoid Skin Contact)

Remove Face Shield/Goggles

Remove Lab Coat

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for PPE selection, use, and removal.
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Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always

inspect gloves for tears or punctures before use and remove them with care to avoid skin

contamination.[13]

Eye and Face Protection: Use chemical splash goggles that conform to OSHA 29 CFR

1910.133 or European Standard EN166.[3][8] A face shield should be worn over goggles

when there is a significant risk of splashing.

Skin and Body Protection: A chemically resistant lab coat should be worn at all times. Ensure

it is fully buttoned.[4]

Storage and Handling Procedures
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, as

recommended (2-8°C).[1][4] Storing under an inert atmosphere (e.g., nitrogen or argon) can

prevent degradation via oxidation or reaction with moisture.[14]

Incompatibility: Store away from strong oxidizing agents, strong bases, and foodstuffs.[14]

[15]

Handling: Avoid all personal contact, including inhalation.[6][15] Do not eat, drink, or smoke

in the handling area.[6][14] Use non-sparking tools and ground equipment when transferring

large quantities to prevent static discharge.[8]

Section 4: Emergency Procedures
Rapid and correct response during an emergency is crucial to minimizing harm.

First-Aid Measures
If Inhaled: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen.

If not breathing, give artificial respiration. Seek immediate medical attention.[3][4][9]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek

medical attention.[3][4][8]
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3][6][8]

If Swallowed: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[3][8][9]

Spill and Leak Response
Evacuate: Evacuate non-essential personnel from the area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[4]

Containment: Wear full PPE. Contain the spill using an inert absorbent material like sand,

vermiculite, or earth.[6] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal.[6][9]

Decontamination: Clean the spill area thoroughly. Wash and decontaminate all protective

clothing before reuse.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][11]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including

carbon monoxide, carbon dioxide, hydrogen chloride, and hydrogen fluoride.[9]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][9]

Section 5: Reactivity and Stability
Reactivity: The aldehyde group is susceptible to nucleophilic addition and can be easily

oxidized to a carboxylic acid.[16] The presence of the electron-withdrawing trifluoromethoxy
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and chloro groups increases the electrophilicity of the carbonyl carbon, making it highly

reactive towards nucleophiles.[16]

Chemical Stability: The compound is likely stable under recommended storage conditions

but may be sensitive to air, light, and moisture over time.[14][17] Aldehydes can undergo

autoxidation in the presence of air.

Conditions to Avoid: Avoid exposure to heat, open flames, sparks, air, and moisture.[14][17]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[14][17]

Conclusion
While 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a promising molecule for synthetic

applications, its safety profile demands respect and caution. Based on a detailed analysis of its

structural components, it should be handled as a compound that is irritating to the skin, eyes,

and respiratory system, and is potentially harmful if ingested or inhaled. The protocols outlined

in this guide—emphasizing the use of engineering controls, appropriate PPE, and standardized

emergency procedures—provide a robust framework for its safe use in a research and

development setting. Until comprehensive toxicological data becomes available, this

conservative, science-led approach ensures that innovation and safety proceed hand-in-hand.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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